Cas no 20335-69-7 (2-[(4-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline)

2-[(4-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline structure
20335-69-7 structure
Product Name:2-[(4-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline
CAS No:20335-69-7
MF:C16H17NO2S
MW:287.37668299675
CID:882520
Update Time:2026-04-29

2-[(4-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline
    • 2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinoline
    • 2-tosyl-1,2,3,4-tetrahydroisoquinoline
    • N-tosyl-1,2,3,4-tetrahydroisoquinoline

Computed Properties

  • Exact Mass: 287.09800

Experimental Properties

  • PSA: 45.76000
  • LogP: 3.76070

2-[(4-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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